Cas no 2172615-82-4 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylpentanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylpentanoic acid
• CAS No: 2172615-82-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6292512
• PubChem ID: 165823244
• Update Time: 2025-05-23

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylpentanoic acid
• 2172615-82-4
• EN300-1529885
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]-2-methylpentanoic acid

• Inchi： 1S/C26H30N2O5/c1-4-14-26(3,24(30)31)28-23(29)17(2)13-15-27-25(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-13,22H,4,14-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/b17-13+
• InChI Key： LZFORXBRZAYVRG-GHRIWEEISA-N
• SMILES： O(C(NC/C=C(\C)/C(NC(C(=O)O)(C)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylpentanoic acid

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylpentanoic acid

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylpentanoic acid with CAS No. 2172615-82-4 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a key protective group in peptide synthesis, and a pentanoic acid backbone with specific substituents that confer unique functional properties.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The presence of the Fmoc group allows for precise control over the reactivity of the amino functionalities, making it an ideal candidate for use in peptide synthesis and modification. Additionally, the pentanoic acid backbone provides a platform for further functionalization, enabling the creation of derivatives with enhanced bioavailability and pharmacokinetic properties.

One of the most promising applications of this compound is in the field of drug delivery systems. Researchers have explored its ability to serve as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and stability. This has led to the development of nanoparticles and liposomes that can effectively deliver therapeutic agents to target sites within the body.

The synthesis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylpentanoic acid involves a multi-step process that requires meticulous control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to this compound, reducing production costs and improving scalability.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several enzymes implicated in chronic diseases such as cancer and neurodegenerative disorders. Preclinical studies have shown that it can modulate key signaling pathways without inducing significant toxicity, making it a strong candidate for further clinical evaluation.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's molecular interactions. Molecular docking studies have revealed its ability to bind to specific protein targets with high affinity, providing insights into its mechanism of action and guiding future optimization efforts.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-methylpentanoic acid represents a cutting-edge molecule with vast potential in drug discovery and development. Its unique structure, combined with recent advancements in synthetic and computational methodologies, positions it as a key player in the ongoing quest for innovative therapeutic solutions.